Cas no 55084-12-3 (Methyl 2,4-dicyano-2-methylbutanoate)

• Product Name: Methyl 2,4-dicyano-2-methylbutanoate
• CAS No: 55084-12-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 2831547
• PubChem ID: 13308698
• Update Time: 2025-04-21

Methyl 2,4-dicyano-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• DTXSID20536179
• Methyl 2,4-dicyano-2-methylbutanoate
• 55084-12-3

• Inchi： 1S/C8H10N2O2/c1-8(6-10,4-3-5-9)7(11)12-2/h3-4H2,1-2H3
• InChI Key： CZYFLTYPZHWBSH-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)(C)CCC#N)=O

Computed Properties

• Exact Mass: 166.074227566Da
• Monoisotopic Mass: 166.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.9Ų